2-(Oxolan-3-yl)pyrrolidine hydrochloride

• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• IUPAC Name: 2-(oxolan-3-yl)pyrrolidine;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c1-2-8(9-4-1)7-3-5-10-6-7;/h7-9H,1-6H2;1H
• InChI Key: MCAFSHOPCMZLTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2CCOC2.Cl

Description

2-(Oxolan-3-yl)pyrrolidine hydrochloride is a chemical compound that features a pyrrolidine ring substituted with an oxolan group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Oxolan-3-yl)pyrrolidine hydrochloride typically involves the reaction of pyrrolidine with oxirane derivatives under controlled conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

2-(Oxolan-3-yl)pyrrolidine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can introduce different substituents onto the pyrrolidine ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can introduce various functional groups onto the pyrrolidine ring .

Scientific Research Applications

2-(Oxolan-3-yl)pyrrolidine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in drug discovery.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(Oxolan-3-yl)pyrrolidine hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine: A simple nitrogen-containing heterocycle used in various chemical reactions.

Pyrrolizines: Compounds with a fused pyrrolidine ring, known for their biological activities.

Pyrrolidine-2-one: A derivative with a carbonyl group, used in medicinal chemistry

Uniqueness

2-(Oxolan-3-yl)pyrrolidine hydrochloride is unique due to the presence of the oxolan group, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for specific synthetic and research applications .